
Personal protective equipment for handling cis-
3-Nonene

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: cis-3-Nonene

Cat. No.: B1606493 Get Quote

Essential Safety and Handling Guide for cis-3-
Nonene
This guide provides immediate, essential safety and logistical information for handling cis-3-
Nonene in a laboratory setting. Adherence to these procedures is critical for ensuring personal

safety and maintaining a secure research environment. cis-3-Nonene is a flammable liquid and

can cause skin, eye, and respiratory irritation.[1][2] Proper personal protective equipment

(PPE) and handling protocols are mandatory to mitigate these risks.

Key Safety Data Summary
A comprehensive summary of quantitative safety data for cis-3-Nonene is provided below,

enabling a quick assessment of its physical and chemical properties.
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Property Value Source

Molecular Formula C₉H₁₈ [1][2][3]

Molecular Weight 126.24 g/mol [1][2]

Appearance Colorless liquid [1][4]

Odor Gasoline-like

Boiling Point 147.6°C [5]

Flash Point 26°C (78.8°F)

Density 0.734 g/mL at 25°C [5]

Water Solubility Insoluble

GHS Hazard Classifications

Flammable liquids (Category

3), Aspiration hazard (Category

1), Skin irritation (Category 2),

Serious eye irritation (Category

2), Specific target organ

toxicity – single exposure

(Respiratory tract irritation)

(Category 3), Hazardous to the

aquatic environment, long-term

hazard (Category 4)

[1][2]

Personal Protective Equipment (PPE)
The following PPE is mandatory when handling cis-3-Nonene to prevent exposure and ensure

safety.
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Body Area Required PPE Specifications & Notes

Eyes/Face
Chemical safety goggles or a

face shield

For procedures with a higher

risk of splashing, a face shield

should be utilized in addition to

goggles.[1][6]

Hands Chemical-resistant gloves

Protective gloves made of PVC

or other suitable resistant

material are necessary to

prevent skin contact.[1][6]

Inspect gloves for any defects

before each use.

Body Laboratory coat

A standard laboratory coat

should be worn to protect

personal clothing.[6] For larger

quantities or splash potential, a

chemically resistant apron is

recommended.

Respiratory Use in a well-ventilated area

Work should be conducted in a

well-ventilated area, preferably

in a chemical fume hood, to

avoid breathing vapors.[1]

Experimental Protocol: Safe Handling of cis-3-
Nonene
Adherence to the following step-by-step guide is crucial for mitigating risks associated with the

handling of cis-3-Nonene.

1. Preparation and Engineering Controls:

Ensure a chemical fume hood is operational and available.

Verify that an emergency eyewash station and safety shower are accessible and have been

recently tested.[6]
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Remove all potential ignition sources from the work area, such as open flames, hot plates,

and spark-producing equipment.[5][6]

Ground and bond all containers and receiving equipment to prevent static discharge.[6]

Use only non-sparking tools.[6]

2. Donning Personal Protective Equipment (PPE):

Put on a laboratory coat.

Wear chemical safety goggles. If a significant splash risk exists, also wear a face shield.

Don the appropriate chemical-resistant gloves.

3. Handling and Dispensing:

Conduct all manipulations of cis-3-Nonene inside a chemical fume hood.[1]

When transferring the liquid, do so slowly to minimize splashing and vapor generation.

Keep the container tightly closed when not in use.[1][6]

4. In Case of a Spill:

Alert others in the vicinity.

If the spill is large or you are not trained to handle it, evacuate the area and contact your

institution's emergency response team.

For small spills, absorb the material with an inert, non-combustible absorbent material (e.g.,

sand, vermiculite).

Collect the absorbed material and place it in a suitable, sealed container for disposal.[7]

Clean the spill area with soap and water, and ensure the area is well-ventilated.

Operational and Disposal Plan
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A clear plan for the use and disposal of cis-3-Nonene is essential for safety and environmental

protection.

Storage:

Store in a tightly closed container in a cool, dry, and well-ventilated area.[1][6]

Store away from heat, sparks, open flames, and other ignition sources.[6]

Store locked up.[1][6]

Store away from incompatible materials such as strong oxidizing agents.[6]

Disposal:

Dispose of unused cis-3-Nonene and any contaminated materials as hazardous waste.

Do not empty into drains.[5]

All disposal activities must be in accordance with federal, state, and local environmental

regulations.

Containers should not be reused and should be disposed of in the same manner as the

unused product.
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Workflow for Safe Handling of cis-3-Nonene

1. Preparation

2. Don PPE

3. Handling

4. Storage & Disposal

Verify Fume Hood, Eyewash, and Shower

Remove Ignition Sources

Ground and Bond Equipment

Chemical-Resistant Gloves

Lab Coat

Safety Goggles / Face Shield

Work in Fume Hood

Transfer Slowly

Keep Container Closed

Store in Cool, Ventilated Area

Dispose as Hazardous Waste

Click to download full resolution via product page

Caption: A flowchart outlining the key safety procedures for handling cis-3-Nonene.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.benchchem.com/product/b1606493?utm_src=pdf-custom-synthesis
https://wap.guidechem.com/encyclopedia/cis-3-nonene-dic157281.html
https://pubchem.ncbi.nlm.nih.gov/compound/5364453
https://webbook.nist.gov/cgi/cbook.cgi?InChI=1/C9H18/c1-3-5-7-9-8-6-4-2/h5,7H,3-4,6,8-9H2,1-2H3/b7-5-
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAA17846~~PDF~~MTR~~CGV4~~EN~~2025-09-19%2015:22:29~~cis-3-Nonen-1-ol~~
https://www.chembk.com/en/chem/non-3-ene
https://www.braskem.com.br/cms/europe/ModuloProduto/DownloadSds?idSds=Yfcg0ZFpj9A=
https://www.axxence.de/fileadmin/DocumentPublisher/sds/natural_cis-3-hexenol_98_256360_US-EN_SDS.pdf
https://www.benchchem.com/product/b1606493#personal-protective-equipment-for-handling-cis-3-nonene
https://www.benchchem.com/product/b1606493#personal-protective-equipment-for-handling-cis-3-nonene
https://www.benchchem.com/product/b1606493#personal-protective-equipment-for-handling-cis-3-nonene
https://www.benchchem.com/product/b1606493#personal-protective-equipment-for-handling-cis-3-nonene
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1606493?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1606493?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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